Cas no 2877637-36-8 (1-(cyclopropanesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine)

• Product Name: 1-(cyclopropanesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine
• CAS No: 2877637-36-8
• MF: C₁₄H₁₉FN₂O₂S
• MW: 298.376265764236
• CID: 5329554
• PubChem ID: 165435706
• Update Time: 2025-05-22

1-(cyclopropanesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropanesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine
• F6755-7422
• AKOS040868687
• 2877637-36-8
• Piperazine, 1-(cyclopropylsulfonyl)-4-[(3-fluorophenyl)methyl]-

• Inchi： 1S/C14H19FN2O2S/c15-13-3-1-2-12(10-13)11-16-6-8-17(9-7-16)20(18,19)14-4-5-14/h1-3,10,14H,4-9,11H2
• InChI Key： XRUSOFHUGIGKKF-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CCN(CC2=CC=CC(F)=C2)CC1

Computed Properties

• Exact Mass: 298.11512719g/mol
• Monoisotopic Mass: 298.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 410.4±55.0 °C(Predicted)
• pka: 5.66±0.10(Predicted)

Additional information on 1-(cyclopropanesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine

1-(Cyclopropanesulfonyl)-4-[(3-Fluorophenyl)methyl]Piperazine: A Comprehensive Overview

1-(Cyclopropanesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine (CAS No. 2877637-36-8) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as cyclopropanesulfonyl piperazine derivative, is characterized by its cyclopropane ring and piperazine backbone, which contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in drug development, particularly in the design of novel therapeutic agents targeting various diseases.

The molecular structure of 1-(cyclopropanesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine is notable for its combination of a sulfonamide group and a fluorinated aromatic ring. These functional groups play a crucial role in determining the compound's reactivity, solubility, and bioavailability. Researchers have found that the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity in certain chemical reactions. This property makes it an attractive candidate for use in transition metal-catalyzed reactions, such as Suzuki-Miyaura couplings and Heck reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(cyclopropanesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine through a variety of methods. One prominent approach involves the use of click chemistry, which allows for the rapid assembly of complex molecules with high precision. This method has been particularly useful in constructing the piperazine backbone, which serves as a versatile scaffold for further functionalization.

In terms of applications, 1-(cyclopropanesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine has shown promise in the development of small molecule inhibitors for various enzymes and receptors. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are critical targets in cancer therapy. The compound's unique structure allows it to bind to these targets with high affinity, making it a valuable tool in drug discovery efforts.

Beyond its role in medicinal chemistry, this compound has also found applications in materials science. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for use in the synthesis of advanced materials, such as polymeric networks and self-healing materials. Recent research has explored its potential as a building block for creating stimuli-responsive materials that can adapt to changes in their environment.

The synthesis and characterization of 1-(cyclopropanesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine have been extensively studied using modern analytical techniques. Techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have provided valuable insights into its molecular structure and stability. These studies have also revealed that the compound exhibits excellent thermal stability, making it suitable for use in high-temperature applications.

In conclusion, 1-(cyclopropanesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine (CAS No. 2877637-36-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a valuable tool in both academic research and industrial applications. As researchers continue to explore its properties and potential uses, this compound is likely to play an increasingly important role in the development of novel materials and therapeutic agents.